Cas no 75813-17-1 (Rhodate(3-),chlorotris[3-(diphenylphosphino-kP)benzenesulfonato]-, trihydrogen, (SP-4-2)- (9CI))

• Product Name: Rhodate(3-),chlorotris[3-(diphenylphosphino-kP)benzenesulfonato]-, trihydrogen, (SP-4-2)- (9CI)
• CAS No: 75813-17-1
• MF: C₅₄H₄₅ClO₉P₃RhS₃
• MW: 1165.40449500084
• CID: 564100
• PubChem ID: 195867
• Update Time: 2025-04-19

Rhodate(3-),chlorotris[3-(diphenylphosphino-kP)benzenesulfonato]-, trihydrogen, (SP-4-2)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Rhodate(3-),chlorotris[3-(diphenylphosphino-kP)benzenesulfonato]-, trihydrogen, (SP-4-2)- (9CI)
• 3-diphenylphosphanylbenzenesulfonate,hydron,rhodium,chloride
• chlorotris(diphenylphosphinobenzene-3-sulfonate)rhodium (I)
• 3-diphenylphosphanylbenzenesulfonate;hydron;rhodium;chloride
• Chlorotris(diphenylphosphinobenzene-m-sulfonate)rhodium (I)
• Rhcldpm
• 75813-17-1
• Rhodate(3-), chlorotris(3-(diphenylphosphino)benzenesulfonato-P)-, trihydrogen, (SP-4-2)-

• Inchi： 1S/3C18H15O3PS.ClH.Rh/c3*19-23(20,21)18-13-7-12-17(14-18)22(15-8-3-1-4-9-15)16-10-5-2-6-11-16;;/h3*1-14H,(H,19,20,21);1H;/p-1
• InChI Key： WOZAFWKYGIYHJZ-UHFFFAOYSA-M
• SMILES： [Rh].[Cl-].S(C1=CC=CC(=C1)P(C1C=CC=CC=1)C1C=CC=CC=1)(=O)(=O)[O-].S(C1=CC=CC(=C1)P(C1C=CC=CC=1)C1C=CC=CC=1)(=O)(=O)[O-].S(C1=CC=CC(=C1)P(C1C=CC=CC=1)C1C=CC=CC=1)(=O)(=O)[O-].[H+].[H+].[H+]

Computed Properties

• Exact Mass: 1164.01820g/mol
• Monoisotopic Mass: 1164.01820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 71
• Rotatable Bond Count: 9
• Complexity: 430
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197Ų